Cas no 543910-19-6 (tert-butyl rel-(3aR,4S,7aR)-4-hydroxy-2,3,3a,4,5,6,7,7a-octahydroindole-1-carboxylate)

• Product Name: tert-butyl rel-(3aR,4S,7aR)-4-hydroxy-2,3,3a,4,5,6,7,7a-octahydroindole-1-carboxylate
• CAS No: 543910-19-6
• MF: C₁₃H₂₃NO₃
• MW: 241.33
• CID: 5289712
• Update Time: 2026-03-09

tert-butyl rel-(3aR,4S,7aR)-4-hydroxy-2,3,3a,4,5,6,7,7a-octahydroindole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl rel-(3aR,4S,7aR)-4-hydroxy-2,3,3a,4,5,6,7,7a-octahydroindole-1-carboxylate

• Inchi： 1S/C13H23NO3/c1-13(2,3)17-12(16)14-8-7-9-10(14)5-4-6-11(9)15/h9-11,15H,4-8H2,1-3H3/t9-,10-,11+/m1/s1
• InChI Key： MRMYRYLVMIZVQM-MXWKQRLJSA-N
• SMILES： N1(C(OC(C)(C)C)=O)[C@@]2([H])[C@]([H])([C@@H](O)CCC2)CC1

Additional information on tert-butyl rel-(3aR,4S,7aR)-4-hydroxy-2,3,3a,4,5,6,7,7a-octahydroindole-1-carboxylate

tert-butyl rel-(3aR,4S,7aR)-4-hydroxy-2,3,3a,4,5,6,7,7a-octahydroindole-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 543910-19-6 is a highly specialized organic molecule known as tert-butyl rel-(3aR,4S,7aR)-4-hydroxy-2,3,3a,4,5,6,7,7a-octahydroindole-1-carboxylate. This molecule belongs to the class of indole derivatives and has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. The tert-butyl group attached to the indole core adds stability and enhances the molecule's solubility properties. The octahydroindole framework is a bicyclic structure that contributes to the compound's versatility in chemical reactions and biological interactions.

Recent studies have highlighted the importance of tert-butyl rel-(3aR,4S,7aR)-4-hydroxy-octahydroindole carboxylate in medicinal chemistry. Its hydroxyl group at position 4 plays a crucial role in hydrogen bonding interactions and enzymatic activity modulation. Researchers have explored its potential as a lead compound for drug development targeting various therapeutic areas such as neurodegenerative diseases and cancer. The stereochemistry of the molecule (as indicated by its R/S configuration) is critical for determining its bioavailability and pharmacokinetic properties.

The synthesis of this compound involves a multi-step process that includes cyclization reactions and stereochemical control techniques. Advanced methodologies such as asymmetric catalysis have been employed to achieve high enantiomeric excess in the product. These techniques ensure that the final compound retains its desired stereochemical integrity while maintaining high purity levels. The use of green chemistry principles in its synthesis has also been reported in recent literature.

In terms of applications, tert-butyl rel-(3aR,4S,7aR)-4-hydroxy-octahydroindole carboxylate has shown promise in bioassays targeting enzyme inhibition and receptor binding studies. Its ability to interact with specific biological targets makes it a valuable tool for understanding complex biochemical pathways. Additionally, this compound has been utilized as an intermediate in the synthesis of more complex molecules with enhanced therapeutic potential.

Recent advancements in computational chemistry have enabled researchers to model the behavior of this compound at atomic resolution. Molecular dynamics simulations have provided insights into its conformational flexibility and binding affinity towards target proteins. These studies have paved the way for rational drug design strategies that leverage the unique properties of this compound.

The octahydroindole core of tert-butyl rel-(3aR,4S,7aR)-4-hydroxy-octahydroindole carboxylate is particularly interesting due to its rigid structure and ability to form stable interactions with biological macromolecules. This feature has led to its use in designing peptidomimetic agents that can mimic natural substrates for enzymes involved in disease pathways.

In conclusion,CAS No. 543910-19-6 represents a significant advancement in organic chemistry with broad implications for drug discovery and development. Its unique structural features and functional groups make it a valuable asset for researchers exploring novel therapeutic interventions.